Cas no 869676-91-5 (4-(2-Bromo-4,5-difluorophenoxy)aniline)

4-(2-Bromo-4,5-difluorophenoxy)aniline is a halogenated aromatic amine derivative with a bromo- and difluoro-substituted phenoxy group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its distinct structural features, including the electron-withdrawing bromo and fluoro substituents, enhance reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The aniline moiety further enables functionalization via diazotization or acylation. High purity and stability under controlled conditions make it suitable for precision applications in research and industrial processes. Its tailored substitution pattern offers selectivity advantages in complex molecular frameworks.
4-(2-Bromo-4,5-difluorophenoxy)aniline structure
869676-91-5 structure
Product Name:4-(2-Bromo-4,5-difluorophenoxy)aniline
CAS No:869676-91-5
MF:C12H8BrF2NO
MW:300.098829269409
CID:4717967
PubChem ID:86811267
Update Time:2025-06-30

4-(2-Bromo-4,5-difluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Bromo-4,5-difluorophenoxy)aniline
    • MFCD26099134
    • F74828
    • 869676-91-5
    • C12H8BrF2NO
    • MDL: MFCD26099134
    • Inchi: 1S/C12H8BrF2NO/c13-9-5-10(14)11(15)6-12(9)17-8-3-1-7(16)2-4-8/h1-6H,16H2
    • InChI Key: OYSNFLKQWNEFFK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1OC1C=CC(=CC=1)N)F)F

Computed Properties

  • Exact Mass: 298.97573g/mol
  • Monoisotopic Mass: 298.97573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 3.7

4-(2-Bromo-4,5-difluorophenoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01XDTI-100mg
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
100mg
$29.00 2025-02-12
Aaron
AR01XDTI-250mg
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
250mg
$49.00 2025-02-12
Aaron
AR01XDTI-1g
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
1g
$163.00 2025-02-12
1PlusChem
1P01XDL6-100mg
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
100mg
$48.00 2024-04-21
1PlusChem
1P01XDL6-250mg
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
250mg
$83.00 2024-04-21
1PlusChem
1P01XDL6-1g
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
1g
$215.00 2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1769416-1g
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 98%
1g
¥3276.00 2024-04-27
abcr
AB594777-250mg
4-(2-Bromo-4,5-difluorophenoxy)aniline; .
869676-91-5
250mg
€126.60 2025-04-16
abcr
AB594777-1g
4-(2-Bromo-4,5-difluorophenoxy)aniline; .
869676-91-5
1g
€232.40 2025-04-16
Ambeed
A445589-100mg
4-(2-Bromo-4,5-difluorophenoxy)aniline
869676-91-5 97%
100mg
$30.0 2025-04-16

Additional information on 4-(2-Bromo-4,5-difluorophenoxy)aniline

Introduction to 4-(2-Bromo-4,5-difluorophenoxy)aniline (CAS No. 869676-91-5)

4-(2-Bromo-4,5-difluorophenoxy)aniline, identified by its CAS number 869676-91-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The compound belongs to the class of aryl anilines, which are well-documented for their role in various biological processes and drug discovery. The specific substitution pattern in 4-(2-Bromo-4,5-difluorophenoxy)aniline, particularly the 2-bromo and 4,5-difluorophenoxy groups, contributes to its reactivity and interaction with biological targets. These features have been extensively studied in recent years, leading to a growing body of literature on its synthetic pathways and pharmacological potential.

In the context of modern drug design, 4-(2-Bromo-4,5-difluorophenoxy)aniline has been explored for its ability to modulate various enzyme systems. For instance, its structure resembles that of known bioactive molecules that interact with proteins involved in inflammatory pathways. Recent studies have highlighted its potential as a lead compound in the development of inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of chronic inflammatory diseases.

The synthesis of 4-(2-Bromo-4,5-difluorophenoxy)aniline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the 2-bromo group can be achieved through bromination reactions, while the 4,5-difluorophenoxy moiety is typically incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide a platform for further derivatization and optimization.

One of the most compelling aspects of 4-(2-Bromo-4,5-difluorophenoxy)aniline is its role as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct libraries of compounds for high-throughput screening (HTS). The structural motifs present in this compound have been found to enhance binding affinity and selectivity when incorporated into larger drug candidates. This approach has led to several promising hits in preclinical studies aimed at identifying new therapeutic agents.

The pharmacological profile of 4-(2-Bromo-4,5-difluorophenoxy)aniline has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting mechanisms for its biological activity. Additionally, in vitro assays have demonstrated its ability to modulate enzyme activity in relevant biological pathways. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of aryl anilines as pharmacological tools.

The growing interest in fluorinated aromatic compounds stems from their unique physicochemical properties, which can enhance drug-like characteristics such as lipophilicity and metabolic stability. In particular, the presence of fluorine atoms can influence electronic distribution and steric hindrance, thereby affecting binding interactions at biological targets. The case of 4-(2-Bromo-4,5-difluorophenoxy)aniline exemplifies how strategic fluorination can lead to improved pharmacological outcomes.

In conclusion, 4-(2-Bromo-4,5-difluorophenoxy)aniline (CAS No. 869676-91-5) represents a promising compound in pharmaceutical research. Its distinctive structural features and potential biological activities make it a valuable asset for drug development efforts. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the quest for innovative therapeutic solutions.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.